Cas no 1705761-92-7 (1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one)

• Product Name: 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one
• CAS No: 1705761-92-7
• MF: C₁₆H₁₈N₂O₂S₂
• MW: 334.456321239471
• CID: 5549086
• Update Time: 2025-06-03

1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-pyridin-4-ylsulfanylethanone
• 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one

• Inchi： 1S/C16H18N2O2S2/c19-16(12-22-13-3-6-17-7-4-13)18-8-5-15(21-11-9-18)14-2-1-10-20-14/h1-4,6-7,10,15H,5,8-9,11-12H2
• InChI Key： QOOUMFDTLRHDFD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CO2)SCC1)CSC1=CC=NC=C1

Additional information on 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one

1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one (CAS No. 1705761-92-7): A Comprehensive Overview

1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one (CAS No. 1705761-92-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as FTPE for brevity, is characterized by its combination of a furan ring, a thiazepane ring, and a pyridine sulfanyl group, which collectively contribute to its diverse biological activities.

The molecular structure of FTPE (CAS No. 1705761-92-7) is particularly noteworthy for its complexity and the presence of multiple functional groups. The furan ring, known for its aromatic properties and stability, provides a rigid scaffold that enhances the compound's overall structural integrity. The thiazepane ring, a seven-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts significant flexibility and reactivity to the molecule. The pyridine sulfanyl group further adds to the compound's chemical diversity and biological activity.

Recent studies have explored the potential of FTPE in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that FTPE exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neurodegeneration.

In addition to its neuroprotective properties, FTPE has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of FTPE (CAS No. 1705761-92-7) has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical studies have demonstrated that it has favorable pharmacokinetic properties, with good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of FTPE in human subjects. Early results from phase I trials have shown that it is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in various disease conditions.

The mechanism of action of FTPE is multifaceted and involves several molecular targets. It has been shown to interact with specific receptors and enzymes involved in cellular signaling pathways. For instance, it can modulate the activity of protein kinases such as MAPK and PI3K/Akt, which are crucial for cell survival and proliferation. Additionally, it can inhibit the production of reactive oxygen species (ROS), thereby reducing oxidative stress and cellular damage.

The synthesis of FTPE (CAS No. 1705761-92-7) involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically starts with the formation of the thiazepane ring through a multistep synthesis involving condensation reactions and cyclization steps. The furan ring is then introduced through a coupling reaction with an appropriate furan derivative. Finally, the pyridine sulfanyl group is added via a substitution reaction to complete the molecule.

In conclusion, 1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-4-ylsulfanyl)ethan-1-one (CAS No. 1705761-92-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure, favorable pharmacokinetic properties, and multifaceted mechanism of action make it an attractive candidate for further research and development in the field of medicinal chemistry.